Cas no 1269293-92-6 (2-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine)

• Product Name: 2-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
• CAS No: 1269293-92-6
• MF: C₁₄H₁₀ClN₃
• MW: 255.702301502228
• CID: 1089342
• PubChem ID: 56956133
• Update Time: 2025-11-02

2-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
• 2-[2-(2-chlorophenyl)pyrazol-3-yl]pyridine
• A12246
• SCHEMBL20897191
• DTXSID70719056
• 1269293-92-6
• AKOS022172601
• 2-[1-(2-Chlorophenyl)-1H-pyrazol-5-yl]pyridine

• Inchi： 1S/C14H10ClN3/c15-11-5-1-2-7-13(11)18-14(8-10-17-18)12-6-3-4-9-16-12/h1-10H
• InChI Key： MNAIGQZLCGPRTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=CC=N1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 255.0563250g/mol
• Monoisotopic Mass: 255.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine

Comprehensive Overview of 2-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269293-92-6)

2-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine, with the CAS registry number 1269293-92-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine ring linked to a pyrazole moiety, which is further substituted with a 2-chlorophenyl group. Its unique structural configuration makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

The growing interest in 2-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine is driven by its potential applications in drug discovery. Researchers are exploring its role as a key building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's ability to modulate enzymatic activity has positioned it as a candidate for targeted therapy, a hot topic in precision medicine. Additionally, its structure-activity relationship (SAR) is being studied to optimize efficacy and reduce off-target effects, addressing a common challenge in modern pharmacology.

In the agrochemical sector, CAS 1269293-92-6 is investigated for its utility in designing next-generation pesticides and herbicides. With increasing global demand for sustainable farming solutions, this compound's potential to enhance crop yield while minimizing environmental impact aligns with trends like green chemistry and integrated pest management (IPM). Its chlorophenyl and pyrazole components are known to interact with pest-specific proteins, offering selectivity—a critical factor in reducing non-target organism harm.

Synthetic accessibility is another highlight of 2-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine. Recent advancements in catalytic cross-coupling reactions have streamlined its production, making it cost-effective for industrial-scale applications. This aligns with the broader shift toward atom-economical synthesis, a priority for pharmaceutical and chemical manufacturers aiming to reduce waste. Analytical techniques such as HPLC and NMR spectroscopy ensure high purity, meeting stringent regulatory standards for intermediates.

From an SEO perspective, queries like "pyrazole-pyridine derivatives uses" or "CAS 1269293-92-6 suppliers" reflect user intent around procurement and applications. Addressing these, we note that the compound is available through specialized chemical distributors with certifications like ISO 9001. Safety data sheets (SDS) emphasize proper handling, though it is not classified as hazardous under current guidelines. Its stability under ambient conditions facilitates storage and transportation, a practical consideration for end-users.

Ongoing research explores derivatization strategies to expand the utility of 1269293-92-6. For instance, introducing electron-withdrawing groups could enhance its reactivity for catalysis, while bioconjugation techniques may unlock diagnostic imaging applications. Such innovations resonate with trending topics like theranostics (therapy + diagnostics) and materials science, where multifunctional compounds are prized.

In summary, 2-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine exemplifies the intersection of chemistry and cutting-edge technology. Its versatility across drug development, agriculture, and material science underscores its industrial relevance. As scientific communities prioritize sustainable synthesis and molecular diversification, this compound is poised to remain a focal point in innovation-driven sectors.